N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3,4,5-trimethoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C23H20N2O5S/c1-28-18-10-13(11-19(29-2)21(18)30-3)22(27)24-14-8-9-17(26)15(12-14)23-25-16-6-4-5-7-20(16)31-23/h4-12,26H,1-3H3,(H,24,27)
• InChI Key: SRSKJXGPYLOXOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC(=C(C=C2)O)C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H20N2O5S
• Molecular Weight: 436.5 g/mol
• CAS No.: 313403-79-1

Description

“N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-3,4,5-trimethoxybenzamide” is a compound that falls under the category of hydrazonylsulfones. These compounds have been studied for their potential as optical materials and for their biological potential.

Synthesis Analysis

The synthesis of benzothiazole derivatives has been achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions.

Molecular Structure Analysis

The structural study of similar compounds has been carried out. Each compound crystallizes with two independent but similar amino tautomers in the asymmetric units. In the most stable motif of the supramolecular arrangement, the molecules of the asymmetric unit are connected by classical N–H (hydrazinyl)···N (thiazoyl) hydrogen bonds and several face-to-face, offset π···π interactions.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include various synthetic pathways such as diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using techniques such as single-crystal X-ray diffraction, Hirshfeld surface analysis, and PIXEL calculations.

Mechanism of Action

While the exact mechanism of action for this specific compound is not available, benzothiazole derivatives have been found to exhibit inhibitory concentrations against M. tuberculosis.

Safety and Hazards

While specific safety and hazard information for this compound is not available, it is generally recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes when handling similar compounds.

Future Directions

The future directions in the study of such compounds could involve further exploration of their potential as optical materials and for their biological potential. Additionally, more research could be conducted to understand their mechanism of action and to develop more effective synthesis methods.